Cas no 7501-82-8 (1,2,3-Oxadiazolium,5-hydroxy-3-(3-quinolinyl)-, inner salt)

• Product Name: 1,2,3-Oxadiazolium,5-hydroxy-3-(3-quinolinyl)-, inner salt
• CAS No: 7501-82-8
• MF: C₁₁H₇N₃O₂
• MW: 213.192181825638
• CID: 580993
• PubChem ID: 24200640
• Update Time: 2025-04-19

1,2,3-Oxadiazolium,5-hydroxy-3-(3-quinolinyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxadiazolium,5-hydroxy-3-(3-quinolinyl)-, inner salt
• 3-quinolin-3-yloxadiazol-3-ium-5-olate
• DTXSID80639397
• 7501-82-8
• 3-(Quinolin-3-yl)-1,2,3-oxadiazol-3-ium-5-olate
• NSC400361
• NSC-400361

• Inchi： 1S/C11H7N3O2/c15-11-7-14(13-16-11)9-5-8-3-1-2-4-10(8)12-6-9/h1-7H
• InChI Key： UFZVCQZBNZNTCY-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](C2=CN=C3C=CC=CC3=C2)=N1)[O-]

Computed Properties

• Exact Mass: 214.06174
• Monoisotopic Mass: 213.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9A^2
• XLogP3: 3.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 54.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives